Flavonoids

Flavonoids are a class of plant secondary metabolites widely distributed in fruits, vegetables, and other plants. They play significant roles in various aspects such as protecting plants from environmental stresses, contributing to the coloration of flowers, and possessing potential health benefits for humans. These compounds exhibit a wide range of bioactivities, including antioxidant, anti-inflammatory, and anticancer properties. Structurally, flavonoids consist of a 15-carbon backbone with four rings (C6-C3-C6), often featuring multiple hydroxyl groups, which contribute to their diverse biological activities. Due to these beneficial effects, they are increasingly being explored in the development of functional foods, dietary supplements, and pharmaceuticals aimed at improving human health and well-being.
Flavonoids
8-O-methylated flavonoids Flavones Flavonoid-7-O-glycosides Flavonoid O-glycosides O-methylated flavonoids Flavonoid-7-O-glucuronides Flavans Flavonoid glycosides 8-prenylated flavanones 8-prenylated flavones 7-O-methylated flavonoids Flavonoid-3-O-glycosides Biflavonoids and polyflavonoids Pyranoflavonoids 4'-O-methylated flavonoids Flavonols Flavanonols Hydroxyflavonoids Anthocyanidins 6-prenylated flavones 3'-O-methylated flavonoids Flavonoid O-glucuronides Catechin gallates Anthocyanidin-3-O-glycosides Flavonoid 8-C-glycosides 3'-prenylated flavanones Flavonoid-8-O-glucuronides Flavan-3-ols 6-O-methylated flavonoids Epigallocatechins Flavanones 3-O-methylated flavonoids Catechins Flavonoid C-glycosides Flavonoid 3-O-p-coumaroyl glycosides 3'-prenylated flavones 2'-O-methylated flavonoids Flav-3-enes Anthocyanidin-5-O-glycosides 8-prenylated flavans Furanoflavones 5-O-methylated flavonoids 3-prenylated flavones 2'-prenylated flavans 6-prenylated flavanones Flavonoid-8-O-glycosides 7-hydroxyflavonoids Rotenoid O-glycosides Flavonoid-3-O-glucuronides Aurone O-glycosides Furanoflavonoids and dihydrofuranoflavonoids 2'-prenylated flavones Leucoanthocyanidins 3'-prenylated flavans 3-sulfated flavonoids Flavan-4-ols Sulfated flavonoids Anthocyanidin 3p-O-6-p-coumaroyl glycosides 3-prenylated flavans 2'-prenylated flavanones 6-prenylated flavans Anthocyanidin-7-O-Glycosides Anthocyanidin 5-O-6-p-coumaroyl glycosides 5-hydroxyflavonoids Monohydroxyflavonoids 4-O-methylated flavonoids Anthocyanidin 3-O-6-p-coumaroyl glycosides Flavonoid 3p-O-p-coumaroyl glycosides
  • Exploring the Role of Ammonium Polyphosphate in Advanced Chemical Biopharmaceuticals
    Exploring the Role of Ammonium Polyphosphate in Advanced Chemical Biopharmaceuticals Ammonium polyphosphate (APP) has emerged as a versatile and valuable material in the field of chemical biopharmaceuticals. Its unique properties, including biodegradability, bioavailability, and ability to form stable complexes with biomolecules, make it an ideal candidate for various biomedical applications. This...
  • The Role of DL-Dithiothreitol in Chemical Biopharmaceuticals: A Critical Analysis
    The Role of DL-Dithiothreitol in Chemical Biopharmaceuticals: A Critical Analysis Introduction to DL-Dithiothreitol DL-Dithiothreitol (DTT) is a reducing agent widely used in various fields of chemistry, particularly in biochemistry and biopharmaceuticals. It has gained significant attention due to its unique properties and versatility in chemical reactions involving disulfide bonds. This article...
  • N-(Hydroxymethyl)acrylamide Synthesis and Applications in Chemical Biopharmaceuticals
    ## N-(Hydroxymethyl)acrylamide Synthesis and Applications in Chemical Biopharmaceuticals Introduction: N-(Hydroxymethyl)acrylamide is a versatile compound that has garnered significant attention in the fields of chemistry and biomedicine. Its unique structure, combining acrylamide functionality with a hydroxymethyl group, makes it an ideal candidate for various applications in chemical...
  • Methylammonium Chloride: A Novel Building Block for Chemical Biopharmaceuticals
    Methylammonium Chloride: A Novel Building Block for Chemical Biopharmaceuticals Methylammonium chloride, a compound with the formula CH3NH3Cl, has emerged as a promising building block in the field of chemical biopharmaceuticals. Its unique properties make it an attractive candidate for various applications in drug discovery and development. This article delves into the synthesis, biological...
  • The Effects of 5-Azacytosine on Gene Expression and Its Potential Applications in Chemical Biopharmaceuticals
    ## The Effects of 5-Azacytosine on Gene Expression and Its Potential Applications in Chemical Biopharmaceuticals ## Introduction to 5-Azacytosine 5-Azacytosine is a chemical compound that has gained significant attention in the fields of chemistry and biomedicine due to its unique effects on gene expression. It is a cytosine analog that incorporates into DNA during replication, leading to the...